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Abstract

Sdz 90-215, a natural cyclodepsipeptide, has emerged as a compelling lead compound in the
guest for novel antifungal agents. Extensive research has identified its primary target as Vrg4,
an essential GDP-mannose transporter located in the Golgi complex of fungi. By inhibiting
Vrg4, Sdz 90-215 disrupts the crucial pathway of mannan biosynthesis, a key component of the
fungal cell wall. This targeted mechanism of action, coupled with demonstrated in vitro efficacy
against pathogenic yeasts and favorable synergistic interactions with existing antifungals,
positions Sdz 90-215 as a molecule of significant interest for further drug development. This
technical guide provides a comprehensive overview of the current knowledge on Sdz 90-215,
including its mechanism of action, quantitative antifungal activity, and the experimental
methodologies used in its characterization.

Introduction

The rising incidence of invasive fungal infections, compounded by the spread of antifungal
resistance, underscores the urgent need for new therapeutic strategies. Natural products have
historically been a rich source of novel bioactive compounds. Sdz 90-215, a cyclodepsipeptide
produced by Septoria species, has demonstrated potent antifungal activity against a range of
pathogenic yeasts, including Candida albicans, Candida tropicalis, Candida guilliermondii, and
Candida krusei[1]. This document serves as an in-depth technical resource, consolidating the
available data on Sdz 90-215 to facilitate further research and development efforts.
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Chemical and Physical Properties

Sdz 90-215 is a complex macrocyclic molecule with the molecular formula C57H91N9014 and
a molecular weight of 1126.4 g/mol [2][3]. Its structure is comprised of several amino acid and
hydroxy acid residues, including Pip, MeVal, Val, MeAsp, Melle, Melle, Gly, MeVal, Tyr(Me),
and D-Lac[?2].

Property Value Source

Molecular Formula C57H91N9014 [2][3]

Molecular Weight 1126.38 g/mol [3]

PubChem CID 86583345 [2]
CHEBI:83950, SDZ 90-215,

Synonyms [2]
Sdz-90-215

Mechanism of Action: Targeting Vrg4 and Mannan
Biosynthesis

The primary molecular target of Sdz 90-215 has been identified as Vrg4, an essential GDP-
mannose transporter in the Golgi apparatus of yeast[1][4]. Vrg4 plays a critical role in the
biosynthesis of mannans, which are major components of the fungal cell wall, by translocating
GDP-mannose from the cytoplasm into the Golgi lumen. This process is vital for the activity of
mannosyltransferases, enzymes that are essential for protein glycosylation and cell wall
integrity[4][5].

The inhibition of Vrg4 by Sdz 90-215 disrupts this crucial supply of GDP-mannose, thereby
impeding mannan biosynthesis and compromising the structural integrity of the fungal cell
wall[4][5]. This targeted mechanism provides a strong rationale for its antifungal activity.

Signaling Pathway and Cellular Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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